N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide

• IUPAC Name: N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H20ClNO3S/c1-26-20-13-12-19(22)14-21(20)27(24,25)23(15-17-8-4-2-5-9-17)16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
• InChI Key: CIOVWCAAEVOHAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C21H20ClNO3S
• Molecular Weight: 401.9 g/mol

Description

N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide, also known as DBS, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBS is a sulfonamide derivative that has been shown to exhibit a range of interesting biochemical and physiological effects, making it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide is primarily related to its ability to inhibit carbonic anhydrase enzymes. Specifically, this compound binds to the active site of these enzymes and blocks their ability to catalyze the conversion of carbon dioxide to bicarbonate ions. This leads to a disruption of pH and ion homeostasis in the body, which can have a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of interesting biochemical and physiological effects, including the ability to inhibit tumor growth, reduce inflammation, and improve cognitive function. Additionally, this compound has been shown to have potential applications in the treatment of glaucoma and other ocular diseases, due to its ability to reduce intraocular pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide in lab experiments is its ability to selectively inhibit carbonic anhydrase enzymes, which can be useful for studying the role of these enzymes in various biological processes. Additionally, this compound is relatively easy to synthesize and purify, making it a convenient tool for researchers. However, one limitation of using this compound is that its effects can be relatively non-specific, making it difficult to draw definitive conclusions about its role in complex biological systems.

Future Directions

There are a number of potential future directions for research on N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide and related sulfonamide derivatives. One area of interest is the development of more selective carbonic anhydrase inhibitors, which could have important applications in the treatment of a range of diseases. Additionally, there is ongoing research into the potential use of this compound and related compounds as anti-inflammatory agents and cognitive enhancers. Finally, there is interest in exploring the potential role of sulfonamide derivatives in the treatment of ocular diseases, particularly glaucoma.

Synthesis Methods

The synthesis of N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide typically involves the reaction of 5-chloro-2-methoxybenzenesulfonyl chloride with dibenzylamine in the presence of a suitable base. This reaction results in the formation of this compound as a white crystalline solid, which can be purified through recrystallization and other standard laboratory techniques.

Scientific Research Applications

N,N-dibenzyl-5-chloro-2-methoxybenzenesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the role of sulfonamide derivatives in biological systems. Specifically, this compound has been shown to inhibit the activity of carbonic anhydrase enzymes, which are important for regulating pH and ion transport in the body. This compound has also been used as a model compound for studying the interactions of sulfonamide derivatives with various proteins and receptors.